Cas no 2228088-79-5 (methyl 2-hydroxy-3-(1-methylpiperidin-2-yl)propanoate)

• Product Name: methyl 2-hydroxy-3-(1-methylpiperidin-2-yl)propanoate
• CAS No: 2228088-79-5
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 5875972
• PubChem ID: 165684676
• Update Time: 2025-10-19

methyl 2-hydroxy-3-(1-methylpiperidin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-(1-methylpiperidin-2-yl)propanoate
• EN300-1784485
• 2228088-79-5

• Inchi： 1S/C10H19NO3/c1-11-6-4-3-5-8(11)7-9(12)10(13)14-2/h8-9,12H,3-7H2,1-2H3
• InChI Key： HVUKFVYUVARCHV-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)CC1CCCCN1C

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.8Ų

Additional information on methyl 2-hydroxy-3-(1-methylpiperidin-2-yl)propanoate

Introduction to Methyl 2-Hydroxy-3-(1-Methylpiperidin-2-yl)propanoate (CAS No. 2228088-79-5)

Methyl 2-hydroxy-3-(1-methylpiperidin-2-yl)propanoate, identified by its CAS number 2228088-79-5, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit potential biological activities, making it a valuable subject for further investigation and development. The unique structure of this molecule, featuring a hydroxyl group and a piperidine ring, positions it as a candidate for various applications in medicinal chemistry and drug discovery.

The chemical structure of Methyl 2-hydroxy-3-(1-methylpiperidin-2-yl)propanoate consists of a propanoate ester moiety linked to a hydroxyl-substituted carbon atom, which is further connected to a 1-methylpiperidin-2-yl group. This arrangement suggests potential interactions with biological targets, such as enzymes and receptors, which are critical for the development of new therapeutic agents. The presence of the piperidine ring is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules, contributing to their binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. Methyl 2-hydroxy-3-(1-methylpiperidin-2-yl)propanoate has emerged as a promising candidate due to its structural features and potential biological activity. Researchers have been exploring its interactions with different biological targets, aiming to identify new therapeutic applications. Preliminary studies have suggested that this compound may have properties that make it useful in the treatment of neurological disorders, inflammation, and other conditions where modulating specific biological pathways is essential.

The synthesis of Methyl 2-hydroxy-3-(1-methylpiperidin-2-yl)propanoate is an intricate process that requires careful consideration of reaction conditions and reagent selection. The hydroxyl group and the ester functionality must be introduced in a way that preserves the integrity of the molecule's overall structure. Advances in synthetic chemistry have enabled more efficient and scalable production methods for this compound, facilitating further research and development.

One of the key areas of research involving Methyl 2-hydroxy-3-(1-methylpiperidin-2-yl)propanoate is its potential role as an intermediate in the synthesis of more complex pharmaceutical agents. The unique structural features of this compound make it a versatile building block for drug discovery efforts. By modifying its chemical properties, researchers can generate derivatives with enhanced biological activity or improved pharmacokinetic profiles. This approach has been successful in the development of several drugs that target various diseases.

The pharmacological properties of Methyl 2-hydroxy-3-(1-methylpiperidin-2-yl)propanoate are being actively studied to understand its mechanisms of action and potential therapeutic benefits. Initial experiments have shown that this compound can interact with specific enzymes and receptors, leading to modulations in cellular signaling pathways. These findings are particularly exciting because they suggest that Methyl 2-hydroxy-3-(1-methylpiperidin-2-yl)propanoate could be developed into a lead compound for new drugs targeting conditions such as cancer, neurodegenerative diseases, and autoimmune disorders.

In conclusion, Methyl 2-hydroxy-3-(1-methylpiperidin-2-yl)propanoate (CAS No. 2228088-79-5) is a compound with significant potential in the field of pharmaceutical research. Its unique structure and demonstrated biological activity make it an attractive candidate for further investigation. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of novel therapeutic agents that address unmet medical needs.